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Compound of Interest

Compound Name: 3-Cyclopentylacrylonitrile

Cat. No.: B3418408 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 3-Cyclopentylacrylonitrile (CAS No: 591769-05-0), a key intermediate

in pharmaceutical synthesis. Due to its toxicological profile, strict adherence to the following

procedures is crucial to ensure the safety of laboratory personnel and environmental

protection.

Immediate Safety and Handling Precautions
3-Cyclopentylacrylonitrile is classified as a toxic substance. It is harmful if swallowed, toxic in

contact with skin, and toxic if inhaled.[1] It can also cause serious eye irritation and may lead to

an allergic skin reaction. Therefore, all handling must be conducted in a well-ventilated area,

preferably within a chemical fume hood, while wearing appropriate personal protective

equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Nitrile rubber gloves are recommended.

Eye Protection: Safety glasses with side shields or chemical goggles.

Body Protection: A laboratory coat is mandatory. For larger quantities or in case of a spill,

additional protective clothing may be necessary.
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Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.[1]

Storage and Waste Accumulation
Proper storage is critical to prevent accidental exposure and to ensure the integrity of the

compound. Store 3-Cyclopentylacrylonitrile in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[1] Keep containers tightly closed.

For waste accumulation, use a dedicated, clearly labeled, and leak-proof container. The

container should be marked as "Hazardous Waste" and should include the chemical name "3-
Cyclopentylacrylonitrile".

Quantitative Data and Properties
The following table summarizes key quantitative data and properties of 3-
Cyclopentylacrylonitrile relevant to its safe handling and disposal.

Property Value Source

CAS Number 591769-05-0 [2][3]

Molecular Formula C₈H₁₁N [2][4]

Molecular Weight 121.18 g/mol [2][4]

Physical State Solid or Liquid [1][3]

Appearance

Colorless to pale yellow

transparent liquid or white

crystalline solid

[1][2]

Density 1.027 g/cm³ [2]

Storage Temperature 2°C - 8°C [2][5]

Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled
[1]

Spill Management Protocol
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In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Step-by-Step Spill Cleanup Procedure:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Ensure Proper Ventilation: Work in a well-ventilated area or a fume hood.

Don Appropriate PPE: Wear the full required PPE as listed above.

Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand,

or earth to contain the substance.[1] Do not use combustible materials like paper towels as

the primary absorbent.

Collect the Waste: Carefully collect the absorbed material and any contaminated solids into a

designated hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water),

and collect the cleaning materials as hazardous waste.

Properly Dispose of Waste: Seal and label the waste container and dispose of it through your

institution's hazardous waste management program.

Seek Medical Attention if Exposed: If skin or eye contact occurs, flush the affected area with

copious amounts of water for at least 15 minutes and seek immediate medical attention.[1] If

inhaled, move to fresh air and seek medical attention.[1]

Disposal Procedure
Direct chemical neutralization of 3-Cyclopentylacrylonitrile in a laboratory setting is not

recommended without validated and specific protocols, which are not readily available. The

safest and most compliant method of disposal is through a licensed and authorized hazardous

waste disposal company.

Step-by-Step Disposal Plan:
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Package the Waste: Ensure the 3-Cyclopentylacrylonitrile waste is in a properly sealed

and labeled container as described under "Storage and Waste Accumulation."

Contact Environmental Health and Safety (EHS): Inform your institution's EHS office or

equivalent department about the hazardous waste that needs to be collected.

Arrange for Pickup: Schedule a pickup with your institution's contracted hazardous waste

disposal service.

Maintain Records: Keep a record of the waste generated, including the chemical name,

quantity, and date of disposal, in accordance with your local and institutional regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Cyclopentylacrylonitrile.
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Disposal Workflow for 3-Cyclopentylacrylonitrile

Start: 3-Cyclopentylacrylonitrile Waste Generated

Package waste in a labeled, sealed container

Is there a spill?

Follow Spill Management Protocol

Yes

Contact Institutional Environmental Health & Safety (EHS)

No

Schedule pickup with a certified hazardous waste disposal service

Maintain disposal records

End: Compliant Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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